Cas no 285977-82-4 (Benzoic-carboxy-13C-2,3,5,6-d4acid, 4-fluoro- (9CI))

• Product Name: Benzoic-carboxy-13C-2,3,5,6-d4acid, 4-fluoro- (9CI)
• CAS No: 285977-82-4
• MF: C₇H₅FO₂
• MW: 145.129107236862
• CID: 248534
• PubChem ID: 16213519
• Update Time: 2025-04-19

Benzoic-carboxy-13C-2,3,5,6-d4acid, 4-fluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic-carboxy-13C-2,3,5,6-d4acid, 4-fluoro- (9CI)
• 2,3,5,6-tetradeuterio-4-fluorobenzoic acid
• 2,3,5,
• Benzoic-carboxy-13C-2,3,5,6-d4 acid, 4-fluoro- (9CI)
• DTXSID00584012
• J-017137
• 4-Fluoro(carboxy-~13~C,~2~H_4_)benzoic acid
• 2, 3, 5, 6-tetradeuterio-4-fluorobenzoic acid
• 285977-82-4
• 4-Fluorobenzoic acid-alpha-13C-2,3,5,6-d4, 98 atom % D, 99 atom % 13C
• 4-Fluorobenzoic acid-alpha-13C-2,3,5,6-d4
• 4-Fluorobenzoic acid- alpha -13C-2,3,5,6-d4

• Inchi： 1S/C7H5FO2/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,(H,9,10)/i1D,2D,3D,4D,7+1
• InChI Key： BBYDXOIZLAWGSL-YRTBNJHASA-N
• SMILES： FC1C([2H])=C([2H])C([13C](=O)O)=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 145.05581938g/mol
• Monoisotopic Mass: 145.05581938g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Solids
• Melting Point: 182-184 °C(lit.)
• Solubility: Not determined

Benzoic-carboxy-13C-2,3,5,6-d4acid, 4-fluoro- (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38-41-22
• Safety Instruction： 26-36-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives